BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: A Chiral Intermediate of Strategic
Importance

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Diethyl (S)-(-)-2-

Isocyanatoglutarate

Cat. No.: B132051

Compound Name:

Diethyl (S)-(-)-2-Isocyanatoglutarate, derived from the naturally occurring amino acid L-
glutamic acid, is a valuable bifunctional molecule. It incorporates a reactive isocyanate group
and two ester functionalities onto a chiral backbone. This unique combination makes it a
strategic intermediate for introducing glutamic acid-like structures into larger molecules, a
common motif in pharmacologically active compounds. Its stereochemistry is often crucial for
biological activity, making the enantiomerically pure (S)-(-)-form particularly relevant for drug
discovery programs targeting metabolic disorders and for advanced bioconjugation techniques.

[1]

The isocyanate moiety (-N=C=0) is a highly electrophilic group that readily reacts with
nucleophiles such as amines, alcohols, and water. This predictable reactivity allows for the
efficient formation of ureas, carbamates, and other derivatives, providing a robust platform for
molecular elaboration.[1]

Physicochemical and Spectroscopic Properties

Accurate characterization is the cornerstone of reproducible science. The key physical and
chemical properties of Diethyl (S)-(-)-2-Isocyanatoglutarate are summarized below.

Table 1. Core Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b132051?utm_src=pdf-interest
https://www.benchchem.com/product/b132051?utm_src=pdf-body
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://pdf.benchchem.com/555/A_Comparative_Guide_to_the_Synthesis_of_H_Glu_OEt_OEt_HCl_Triphosgene_vs_Thionyl_Chloride_Protocols.pdf
https://www.benchchem.com/product/b132051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 145080-95-1 [1]12]
Molecular Formula C10H15NOs [1][2]
Molecular Weight 229.23 g/mol [11[2]
Appearance Colorless to yellow clear liquid [1]

Density 1.13 g/mL [1]

Boiling Point 151 °C at 10 mmHg [1]

Refractive Index (n20D)

1.44

[1]

Specific Optical Rotation

[a]20/D = -41° to -46° (neat)

[1]

Purity 297% (GC) [1]
Diethyl (S)-(-)-2-
Isocyanatopentanedioate, (S)-

Synonyms [1][3]

(-)-2-1socyanatoglutaric acid

diethyl ester

Spectroscopic Signature

While comprehensive, peer-reviewed spectral data for this specific compound is not widely
published, its structure allows for the prediction of key spectroscopic features essential for its
identification and quality control.

Table 2: Predicted Spectroscopic Characteristics
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Spectroscopy Feature

Expected Chemical
Shift /| Wavenumber

Rationale

Infrared (IR) -N=C=0 Stretch

The isocyanate group
exhibits a very strong,
sharp, and
characteristic
~2250-2275 cm~1 absorption band in
this region, which is
typically free from
other interfering

signals.[4]

C=0 Stretch (Ester) ~1735-1750 cm~1

Characteristic strong
absorption for the
carbonyl groups of the

two ethyl esters.

C-H Stretch (Alkyl) ~2850-3000 cm—1

Associated with the
methylene and methyl
groups of the ethyl
and glutarate

backbone.

1H NMR CH (a-carbon)

The proton on the
chiral center, coupled

~4.0-4.2 ppm (triplet
ppm (triplet) to the adjacent CHz

group.

Protons of the two

~1.9-2.5 ppm methylene groups in
CHz (Glutarate) ) PP Y group
(multiplets) the glutarate
backbone.
Methylene protons of
~4.1-4.3 ppm the two ethyl ester
O-CHz2 (Ethyl)
(quartets) groups, coupled to the

methyl protons.

CHs (Ethyl) ~1.2-1.4 ppm (triplets)

Methyl protons of the

two ethyl ester
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groups, coupled to the

methylene protons.

The characteristic

chemical shift for the
13C NMR N=C=0 ~120-125 ppm

central carbon of an

isocyanate group.

Chemical shifts for the
C=0 (Ester) ~170-175 ppm two ester carbonyl

carbons.

The chiral carbon
CH (a-carbon) ~55-60 ppm atom attached to the

isocyanate group.

Methylene carbons of

O-CH:z (Ethyl ~60-65 ppm
(Ethy) PP the ethyl ester groups.
Methylene carbons of
CHz (Glutarate) ~25-35 ppm the glutarate
backbone.
Methyl carbons of the
CHs (Ethyl) ~13-15 ppm

ethyl ester groups.

Synthesis Pathway and Experimental Protocols

The synthesis of Diethyl (S)-(-)-2-Isocyanatoglutarate is a two-step process starting from L-
glutamic acid. The first step involves the esterification of both carboxylic acid groups to form the
key intermediate, Diethyl L-glutamate hydrochloride. The second step converts the primary
amine of this intermediate into the target isocyanate.

Ethanol, Triphosgene,
Triphosgene Base (e.g., NEts)

L-Glutamic Acid or SOCIz Diethyl L-Glutamate\ Inert Solvent ‘( Diethyl (S)-(-)-2-
Hydrochloride ) ~ {Usocyanatoglutarate

Click to download full resolution via product page
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Caption: Synthesis workflow for Diethyl (S)-(-)-2-Isocyanatoglutarate.

Protocol 1: Synthesis of Diethyl L-Glutamate
Hydrochloride

The esterification of L-glutamic acid can be efficiently achieved using several methods. A high-

yield protocol utilizing triphosgene as a dehydrating and activating agent is described below.[1]

[5] This method is often preferred for its high efficiency and purity of the resulting product.

Materials:

L-Glutamic acid (14.7 g, 0.10 mol)

Ethanol (300 g)

Triphosgene (bis(trichloromethyl) carbonate) (25.0 g, 0.08 mol)

Methyl tert-butyl ether (MTBE) (100 mL)

Nitrogen gas

500 mL four-necked flask with mechanical stirrer, thermometer, and reflux condenser

Sodium hydroxide trap for acidic gas neutralization

Procedure:

Setup: Assemble the four-necked flask with the stirrer, thermometer, and reflux condenser.
Connect the condenser outlet to a trap containing an aqueous sodium hydroxide solution to
neutralize the HCI gas produced.

Charging Reagents: To the flask, add ethanol (300 g), L-glutamic acid (14.7 g), and
triphosgene (25.0 g).[5]

Reaction: Heat the reaction mixture to 70-75°C with continuous stirring. Maintain this
temperature for 5 hours.[5] The triphosgene facilitates the esterification process.
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e Quenching and Gas Removal: After 5 hours, cool the mixture to room temperature (20-
25°C). Purge the system with a gentle stream of nitrogen gas for 30 minutes to remove any
residual HCI gas into the trap.[5]

o Workup and Isolation: Remove the excess ethanol and any unreacted triphosgene by
distillation under reduced pressure. To the resulting residue, add MTBE (100 mL) to induce
precipitation of the product.[1]

« Purification: Collect the white solid product by filtration, wash with a small amount of cold
MTBE, and dry under vacuum to yield Diethyl L-glutamate hydrochloride. Expected yield is
approximately 23.5 g (98.0%) with a purity of >99.5%.[5]

Protocol 2: Conversion to Diethyl (S)-(-)-2-
Isocyanatoglutarate

This step involves the conversion of the primary amine hydrochloride to the isocyanate using a
phosgene equivalent like triphosgene. This procedure must be performed with extreme caution
in a well-ventilated fume hood due to the toxicity of phosgene, which is generated in situ.

Materials:

o Diethyl L-glutamate hydrochloride (23.9 g, 0.10 mol)

Triphosgene (11.9 g, 0.04 mol, ~0.4 equivalents)

Anhydrous Toluene or Dichloromethane (400 mL)

A non-nucleophilic base, e.g., Triethylamine (NEts) or Proton Sponge® (2.1 equivalents)

Nitrogen or Argon atmosphere

1 L three-necked flask with mechanical stirrer, dropping funnel, and condenser

Schlenk line for inert atmosphere operations

Procedure:
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e Setup: Flame-dry the glassware and assemble under an inert atmosphere (Nitrogen or
Argon).

e Suspension: Suspend Diethyl L-glutamate hydrochloride (23.9 g) in anhydrous toluene (400
mL) in the reaction flask and cool the mixture to 0°C in an ice bath.

» Base Addition: Slowly add the non-nucleophilic base (e.g., triethylamine) to neutralize the
hydrochloride salt and liberate the free amine. Stir for 15-20 minutes.

e Phosgenation: In a separate flask, dissolve triphosgene (11.9 g) in anhydrous toluene (100
mL) and add this solution to the dropping funnel. Add the triphosgene solution dropwise to
the cold, stirring amine suspension over 1-2 hours. The reaction is exothermic and generates
phosgene in situ. Maintain the temperature at 0-5°C throughout the addition.

o Reaction Completion: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for an additional 12-16 hours. The formation of
triethylammonium chloride precipitate will be observed.[6]

o Workup: Filter the reaction mixture under inert atmosphere to remove the precipitated
ammonium salt.

 Purification: The solvent is carefully removed from the filtrate by rotary evaporation under
reduced pressure at low temperature (<40°C) to avoid polymerization or degradation of the
isocyanate. The resulting crude oil is then purified by vacuum distillation (e.g., at 151°C /10
mmHgQ) to yield the final product as a clear liquid.[1]

Reactivity and Applications

The synthetic utility of Diethyl (S)-(-)-2-Isocyanatoglutarate stems from the high
electrophilicity of the isocyanate carbon, making it a target for a wide range of nucleophiles.
This reactivity is central to its applications in pharmaceutical development, bioconjugation, and
polymer chemistry.[1]
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Caption: General reactivity of the isocyanate group with common nucleophiles.

Application in Peptide Modification and Bioconjugation

A primary application is the modification of peptides and proteins. The isocyanate can react
with the N-terminal alpha-amine or the epsilon-amine of a lysine side chain to form a stable
urea linkage. This is a powerful method for attaching payloads, modifying peptide properties, or
creating constrained cyclic peptides.

Protocol 3: N-Terminal Modification of a Peptide

o Peptide Preparation: Dissolve the peptide (1 equivalent) in a suitable aprotic solvent like
DMF or DMSO to a concentration of 1-5 mg/mL. If the peptide is a hydrochloride or TFA salt,
add a non-nucleophilic base like diisopropylethylamine (DIEA) (2-3 equivalents) to neutralize
the salt and ensure the N-terminal amine is in its free base form.
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» Reagent Addition: Add Diethyl (S)-(-)-2-Isocyanatoglutarate (1.5 equivalents) to the stirring
peptide solution.

» Reaction: Allow the reaction to proceed at room temperature for 2-4 hours. Monitor the
reaction progress by LC-MS to confirm the formation of the desired conjugate (mass
increase of 229.23 Da).

 Purification: Upon completion, the modified peptide can be purified from excess reagents
and byproducts using reverse-phase HPLC.

Use as a Chiral Building Block in Synthesis

The compound serves as a precursor for synthesizing more complex molecules, including
novel amino acid derivatives and heterocyclic compounds. The ester groups can be hydrolyzed
or transesterified, and the isocyanate can be used to construct urea or carbamate linkages, all
while retaining the crucial (S)-stereochemistry at the alpha-carbon.

Handling, Storage, and Safety

Isocyanates are potent respiratory and skin sensitizers and should be handled with appropriate
engineering controls and personal protective equipment.

o Handling: All manipulations should be performed in a certified chemical fume hood. Wear
nitrile gloves, a lab coat, and chemical safety goggles. Avoid inhalation of vapors and contact
with skin.[5][6] The compound is sensitive to moisture; handle under an inert atmosphere.[1]

o Storage: Store in a tightly sealed container under an inert gas (Nitrogen or Argon).[1] It
should be refrigerated at 2-8°C for long-term stability.[1]

e Hazards: Harmful if swallowed or inhaled.[3][5] Causes skin and serious eye irritation, and
may cause respiratory irritation.[3][7]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local regulations.[3][6]

Table 3: GHS Hazard Information
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Code Hazard Statement

H302 + H332 Harmful if swallowed or if inhaled.[3][5]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]

H335 May cause respiratory irritation.[3][5]
Conclusion

Diethyl (S)-(-)-2-lIsocyanatoglutarate is a high-value chiral intermediate with well-defined
reactivity. Its synthesis from L-glutamic acid is efficient, and its isocyanate group provides a
reliable handle for conjugation and derivatization. For researchers in drug discovery and
medicinal chemistry, this compound offers a powerful tool for creating novel molecular
architectures with precise stereochemical control. Adherence to the rigorous handling and
synthesis protocols outlined in this guide is essential for ensuring safe and successful
experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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